Cas no 1334644-12-0 (3-sulfamoylbenzene-1-sulfonyl fluoride)

• Product Name: 3-sulfamoylbenzene-1-sulfonyl fluoride
• CAS No: 1334644-12-0
• MF: C₆H₆FNO₄S₂
• MW: 239.244542598724
• MDL: MFCD20127082
• CID: 4589098
• PubChem ID: 112694212
• Update Time: 2025-11-06

3-sulfamoylbenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 3-sulfamoylbenzene-1-sulfonyl fluoride
• Benzenesulfonyl fluoride, 3-(aminosulfonyl)-

• MDL： MFCD20127082
• Inchi： 1S/C6H6FNO4S2/c7-13(9,10)5-2-1-3-6(4-5)14(8,11)12/h1-4H,(H2,8,11,12)
• InChI Key： CWARYJSMFYLTFC-UHFFFAOYSA-N
• SMILES： C1(S(F)(=O)=O)=CC=CC(S(N)(=O)=O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 3-sulfamoylbenzene-1-sulfonyl fluoride

Comprehensive Analysis of 3-Sulfamoylbenzene-1-sulfonyl fluoride (CAS No. 1334644-12-0): Properties, Applications, and Industry Trends

The chemical compound 3-Sulfamoylbenzene-1-sulfonyl fluoride (CAS No. 1334644-12-0) has garnered significant attention in recent years due to its unique structural properties and versatile applications in pharmaceutical and material science. As researchers and industries seek innovative solutions for drug development and functional materials, this compound stands out for its sulfonyl fluoride and sulfamoyl functional groups, which enable selective reactivity and high stability under various conditions. Its molecular formula, C₆H₆FNO₄S₂, reflects a balanced combination of electrophilic and nucleophilic characteristics, making it a valuable intermediate in synthetic chemistry.

One of the most searched questions about 3-Sulfamoylbenzene-1-sulfonyl fluoride revolves around its role in click chemistry and bioconjugation. The sulfonyl fluoride moiety is particularly prized for its ability to form stable covalent bonds with nucleophilic residues like tyrosine and lysine in proteins, a feature exploited in proteomics and drug discovery. Recent studies highlight its utility in activity-based protein profiling (ABPP), where it helps identify enzyme active sites and map protein interactions—a hot topic in precision medicine and cancer research.

From an industrial perspective, the demand for 1334644-12-0 aligns with the growing focus on sustainable chemistry. Its compatibility with green solvents and minimal byproduct generation during reactions positions it as an eco-friendly alternative to traditional crosslinkers. Manufacturers are increasingly optimizing synthesis routes to reduce energy consumption, addressing the carbon footprint concerns frequently raised in pharmaceutical supply chains. Analytical techniques such as HPLC and NMR confirm its high purity (>98%), a critical factor for regulatory compliance in GMP production.

Emerging trends also link 3-Sulfamoylbenzene-1-sulfonyl fluoride to advancements in biomaterials. Its ability to modify polymer surfaces has been explored for medical device coatings, enhancing biocompatibility and reducing bacterial adhesion—a key challenge in healthcare-associated infections (HAIs). Furthermore, its thermal stability (decomposition point >200°C) makes it suitable for high-performance materials used in aerospace and electronics, sectors where users often search for heat-resistant additives.

Safety profiles and handling protocols for this compound are another frequent search topic. While not classified as hazardous under standard regulations, proper storage in anhydrous conditions is recommended to prevent hydrolysis of the sulfonyl fluoride group. Material safety data sheets (MSDS) emphasize the use of PPE during handling, reflecting broader industry shifts toward occupational health transparency.

In summary, 3-Sulfamoylbenzene-1-sulfonyl fluoride (CAS No. 1334644-12-0) exemplifies the intersection of cutting-edge chemistry and real-world applications. Its adaptability across life sciences, materials engineering, and sustainable manufacturing ensures its relevance in answering today’s scientific and industrial challenges. As AI-driven drug design and smart materials continue to dominate research agendas, this compound’s role is poised to expand further.